Cas no 56453-88-4 ((e)-3-(cyclohexen-1-yl)prop-2-enoic Acid)

• Product Name: (e)-3-(cyclohexen-1-yl)prop-2-enoic Acid
• CAS No: 56453-88-4
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 945367
• PubChem ID: 5358361
• Update Time: 2025-07-20

(e)-3-(cyclohexen-1-yl)prop-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

• (e)-3-(cyclohexen-1-yl)prop-2-enoic Acid
• (E)-3-(1-cyclohexenyl)-2-propenoic acid
• (E)-3-(1-cyclohexenyl)acrylic acid
• (E)-3-(benzo[b]furan-2-yl)-2-propen-1-ol
• (E)-3-(benzo[d][1,3]dioxol-5-yl)-N,N-diethylacrylamide
• (E)-3-(benzofuran-2-yl)prop-2-en-1-ol
• (E)-3-(bezo[d][1,3]dioxol-5-yl)-N,N-diethylacrylamide
• (E)-3-(cyclohex-
• (E)-3-(cyclohex-1-en-1-yl)acrylic Acid
• 3t-Benzo[1,3]dioxol-5-yl-acrylsaeure-diaethylamid
• AGN-PC-00STJQ
• CTK0C0706
• trans-2-(1-cyclohexenyl)acrylic acid
• 65173-41-3
• (E)-3-(1-cyclohexenyl)prop-2-enoic acid
• CS-0163254
• NSC-244956
• 3-CYCLOHEX-1-ENYL-ACRYLIC ACID
• 3-(Cyclohex-1-en-1-yl)acrylic acid
• BS-46283
• NSC244956
• SCHEMBL471180
• 56453-88-4
• AKOS006279995

• Inchi： 1S/C9H12O2/c10-9(11)7-6-8-4-2-1-3-5-8/h4,6-7H,1-3,5H2,(H,10,11)/b7-6+
• InChI Key： HTBJZZUJRAWYLX-VOTSOKGWSA-N
• SMILES： OC(/C=C/C1=CCCCC1)=O

Computed Properties

• Exact Mass: 152.08376
• Monoisotopic Mass: 152.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3
• LogP: 2.12760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on (e)-3-(cyclohexen-1-yl)prop-2-enoic Acid

Comprehensive Overview of (E)-3-(Cyclohexen-1-yl)prop-2-enoic Acid (CAS No. 56453-88-4)

(E)-3-(Cyclohexen-1-yl)prop-2-enoic Acid (CAS No. 56453-88-4) is a specialized organic compound with a unique molecular structure that combines a cyclohexene ring and a propenoic acid moiety. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly exploring its properties, synthesis methods, and derivatives to unlock new possibilities in drug development and sustainable chemistry.

The compound's IUPAC name reflects its precise chemical structure, featuring an (E)-configuration at the double bond, which is crucial for its stereochemical properties. The cyclohexenyl group contributes to its lipophilicity, while the propenoic acid functionality provides reactivity for further chemical modifications. This dual character makes it a versatile intermediate in organic synthesis.

In the context of current scientific trends, (E)-3-(Cyclohexen-1-yl)prop-2-enoic Acid aligns with several hot topics in chemistry research. For instance, its potential as a bio-based building block for sustainable polymers resonates with the growing demand for green chemistry solutions. Additionally, its structural similarity to certain natural products makes it interesting for drug discovery programs targeting inflammation and metabolic disorders.

The synthesis of CAS No. 56453-88-4 typically involves condensation reactions between appropriate cyclohexene derivatives and acrylic acid compounds. Recent advances in catalytic methods have improved the yield and selectivity of this process, addressing common challenges in the preparation of such conjugated systems. These methodological improvements are particularly relevant given the current emphasis on atom economy and reaction efficiency in chemical manufacturing.

From an analytical perspective, characterization of (E)-3-(Cyclohexen-1-yl)prop-2-enoic Acid employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis. The compound typically shows characteristic signals for the vinyl protons and the carboxylic acid functionality, with the E-configuration being confirmed through coupling constant analysis. These analytical data are crucial for quality control in research and industrial applications.

In pharmaceutical research, derivatives of 56453-88-4 have shown promise as potential enzyme inhibitors or receptor modulators. The compound's scaffold offers multiple sites for structural modification, allowing medicinal chemists to fine-tune pharmacological properties. This adaptability is particularly valuable in the current era of personalized medicine and targeted therapies.

The material science applications of (E)-3-(Cyclohexen-1-yl)prop-2-enoic Acid are equally noteworthy. Its unsaturated structure makes it suitable for polymerization reactions, potentially yielding novel functional materials with specific optical or mechanical properties. Researchers are investigating its use in smart coatings and responsive polymers, areas that are gaining traction in advanced manufacturing.

From a commercial perspective, the global market for specialty chemicals like CAS No. 56453-88-4 is expanding, driven by increasing R&D investments in both academic and industrial sectors. Suppliers and manufacturers are responding to this demand by optimizing production processes and ensuring consistent quality standards. The compound's technical specifications and handling requirements are important considerations for potential users.

Environmental and safety aspects of (E)-3-(Cyclohexen-1-yl)prop-2-enoic Acid have been studied in accordance with modern regulatory standards. While not classified as hazardous under normal handling conditions, proper laboratory practices should be followed when working with this chemical. Its biodegradation profile and ecotoxicological data are subjects of ongoing research, especially in light of increasing environmental regulations.

Future research directions for 56453-88-4 may explore its potential in emerging fields such as biocatalysis and nanotechnology. The compound's unique structure could serve as a platform for developing novel molecular machines or drug delivery systems. Additionally, computational chemistry approaches are being employed to predict new derivatives with enhanced properties.

For researchers seeking practical information, common queries about (E)-3-(Cyclohexen-1-yl)prop-2-enoic Acid often include its solubility characteristics, storage conditions, and commercial availability. The compound is typically soluble in common organic solvents like ethanol and DMSO, with limited water solubility. Proper storage in cool, dry conditions under inert atmosphere helps maintain its stability over time.

In conclusion, CAS No. 56453-88-4 represents an interesting case study in contemporary chemical research, bridging fundamental organic chemistry with applied science. Its diverse potential applications, coupled with ongoing methodological advances in its synthesis and utilization, ensure that this compound will remain relevant in multiple scientific disciplines. As research continues to uncover new properties and applications, (E)-3-(Cyclohexen-1-yl)prop-2-enoic Acid stands as a testament to the innovation potential of well-designed molecular structures.